Cas no 344326-87-0 ((1,2-benzothiazol-3-yl)methanamine)

• Product Name: (1,2-benzothiazol-3-yl)methanamine
• CAS No: 344326-87-0
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD20706928
• CID: 5249066
• PubChem ID: 12607096
• Update Time: 2025-07-25

(1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-methanamine
• (1,2-benzothiazol-3-yl)methanamine

• MDL： MFCD20706928
• Inchi： 1S/C8H8N2S/c9-5-7-6-3-1-2-4-8(6)11-10-7/h1-4H,5,9H2
• InChI Key： OLCBZIWAXGUORO-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(CN)=N1

Additional information on (1,2-benzothiazol-3-yl)methanamine

Recent Advances in the Study of (1,2-benzothiazol-3-yl)methanamine (CAS: 344326-87-0) in Chemical Biology and Pharmaceutical Research

The compound (1,2-benzothiazol-3-yl)methanamine (CAS: 344326-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The insights provided herein are derived from peer-reviewed studies published within the last two years, ensuring the timeliness and relevance of the information.

Recent studies have highlighted the role of (1,2-benzothiazol-3-yl)methanamine as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. For instance, researchers have successfully utilized this compound to develop benzothiazole derivatives that exhibit promising antimicrobial and anticancer activities. The structural flexibility of (1,2-benzothiazol-3-yl)methanamine allows for the introduction of various functional groups, thereby enhancing its utility in medicinal chemistry.

One of the most notable advancements involves the application of (1,2-benzothiazol-3-yl)methanamine in the design of small-molecule inhibitors targeting specific enzymes implicated in inflammatory and neurodegenerative diseases. A 2023 study demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's significance in addressing unmet medical needs.

In addition to its therapeutic potential, (1,2-benzothiazol-3-yl)methanamine has also been explored for its role in chemical biology. Researchers have employed this compound as a fluorescent probe to study protein-ligand interactions, leveraging its unique photophysical properties. This application has provided valuable insights into the mechanisms of drug action and has facilitated the development of high-throughput screening assays for drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (1,2-benzothiazol-3-yl)methanamine derivatives. Current research efforts are focused on improving the bioavailability and reducing the off-target effects of these compounds through structural modifications and formulation strategies. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, (1,2-benzothiazol-3-yl)methanamine (CAS: 344326-87-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to chemical probes, highlight its potential to contribute to advancements in medicine and biotechnology. Future studies should prioritize the optimization of its derivatives and the exploration of novel therapeutic targets to fully realize its potential.